molecular formula C5H3F2NO3 B2890435 2-(Difluoromethyl)-1,3-oxazole-4-carboxylic acid CAS No. 1627894-70-5

2-(Difluoromethyl)-1,3-oxazole-4-carboxylic acid

Cat. No. B2890435
CAS RN: 1627894-70-5
M. Wt: 163.08
InChI Key: PCMYMMDQSRAGMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound “2-(Difluoromethyl)-1,3-oxazole-4-carboxylic acid” likely belongs to the class of organic compounds known as oxazoles, which are aromatic compounds containing an oxazole ring . Difluoromethyl group is a common motif in medicinal chemistry due to its unique physicochemical properties .


Synthesis Analysis

While specific synthesis methods for “2-(Difluoromethyl)-1,3-oxazole-4-carboxylic acid” are not available, similar compounds have been synthesized through various methods. For instance, difluoromethylated pyrazoles and pyrroles have been synthesized through unique routes relying on the van Leusen pyrrole synthesis and the halogen dance reaction .

Scientific Research Applications

Late-stage Difluoromethylation

The compound plays a significant role in late-stage difluoromethylation processes . This field of research has benefited from the invention of multiple difluoromethylation reagents . The compound is used in the formation of X–CF2H bonds where X can be C(sp), C(sp2), C(sp3), O, N, or S .

Difluoromethylation of Heterocycles

The compound is crucial in the difluoromethylation of heterocycles via a radical process . This process is important due to its applicability in functionalizing diverse fluorine-containing heterocycles, which are the core moieties of various biologically and pharmacologically active ingredients .

Drug Development

Several FDA-approved drugs contain the CF2 group . The compound, therefore, has considerable research value in the efficient introduction of difluoromethylation groups into organic compounds, which is a key step in the development of many pharmaceuticals .

Biological and Synthetic Value

The compound has significant biological and synthetic value . The construction of difluoromethyl-substituted scaffolds has been a highly intriguing research topic, and substantial progress has been made in the past decades .

Photocatalytic Difluoromethylation

The compound is used in photocatalytic difluoromethylation . This process is important in the synthesis of various organic compounds .

Functionalization of Fluorine-containing Heterocycles

The compound is used in the functionalization of diverse fluorine-containing heterocycles . These heterocycles are the core moieties of various biologically and pharmacologically active ingredients .

Safety and Hazards

The safety and hazards associated with “2-(Difluoromethyl)-1,3-oxazole-4-carboxylic acid” are not specifically known. It’s important to handle all chemicals with appropriate safety measures .

properties

IUPAC Name

2-(difluoromethyl)-1,3-oxazole-4-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H3F2NO3/c6-3(7)4-8-2(1-11-4)5(9)10/h1,3H,(H,9,10)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PCMYMMDQSRAGMU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(N=C(O1)C(F)F)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3F2NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

163.08 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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